N-(5-hydroxy-3-(thiophen-3-yl)pentyl)-2-isopropyl-1-methyl-1H-imidazole-4-sulfonamide

• IUPAC Name: N-(5-hydroxy-3-thiophen-3-ylpentyl)-1-methyl-2-propan-2-ylimidazole-4-sulfonamide
• InChI: InChI=1S/C16H25N3O3S2/c1-12(2)16-18-15(10-19(16)3)24(21,22)17-7-4-13(5-8-20)14-6-9-23-11-14/h6,9-13,17,20H,4-5,7-8H2,1-3H3
• InChI Key: XDXALDCOHCWIQL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=CN1C)S(=O)(=O)NCCC(CCO)C2=CSC=C2
• Molecular Formula: C16H25N3O3S2
• Molecular Weight: 371.5 g/mol

Description

N-(5-hydroxy-3-(thiophen-3-yl)pentyl)-2-isopropyl-1-methyl-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C16H25N3O3S2 and its molecular weight is 371.51. The purity is usually 95%.
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Scientific Research Applications

Anticancer Potential

• Synthesis and Anticancer Evaluation: Research by El-Gaby et al. (2017) highlights the synthesis of novel compounds including imidazole derivatives for potential anticancer applications. These compounds, including those similar to the queried chemical, have been evaluated against Ehrlich ascites carcinoma cells, showing promising activity in vitro (El-Gaby, Ghorab, Ismail, Abdel-Gawad, & Aly, 2017).

Histamine H3 Receptor Antagonists

• Development of Histamine H3 Receptor Antagonists: A study by Tozer et al. (2002) discusses the creation of ω-(1H-Imidazol-4-yl)alkane-1-sulfonamides, potent histamine H3 receptor antagonists. The sulfonamide structure, closely related to the queried compound, shows high receptor affinity and effective in vitro profiles (Tozer, Buck, Cooke, Kalindjian, Pether, & Steel, 2002).

Anti-Inflammatory and Antiviral Properties

• Synthesis and Characterization of Celecoxib Derivatives: Research by Küçükgüzel et al. (2013) focuses on the synthesis of N-(3-substituted aryl/alkyl-4-oxo-1,3-thiazolidin-2-ylidene) derivatives. These compounds, sharing structural similarities with the queried chemical, have shown potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities (Küçükgüzel, Coskun, Aydin, Aktay, Gürsoy, Çevik, Özakpinar, Özsavcı, Şener, Kaushik-Basu, Basu, & Talele, 2013).

Bioactivity of Sulfonamide Derivatives

• Evaluation of Sulfonamide Derivatives: Subramanyam et al. (2017) have synthesized sulfonamide derivatives and evaluated them for antibacterial, antifungal, and antioxidant activities. The study indicates that some of these derivatives exhibit significant activity in comparison to standard drugs (Subramanyam, Rasool, Janakiramudu, Rasheed, Sankar, & Raju, 2017).